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Compound of Interest

Compound Name: 1,2-Dihydro-3H-azepin-3-one

Cat. No.: B15408004 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Due to the limited availability of specific experimental data for 1,2-Dihydro-3H-
azepin-3-one, this guide focuses on the closely related and well-characterized 1H-azepin-

2(3H)-one scaffold. The methodologies and data presented herein are based on published

synthetic routes for derivatives of this parent system and serve as a comprehensive reference

for the synthesis and characterization of this class of compounds.

Introduction
Azepinones are seven-membered nitrogen-containing heterocyclic compounds that form the

core structure of various biologically active molecules. Their synthesis and functionalization are

of significant interest in medicinal chemistry for the development of novel therapeutic agents.

This technical guide provides a detailed overview of the chemical and physical properties,

synthetic methodologies, and characterization of a representative azepinone system, based on

available scientific literature.

Chemical and Physical Properties
Quantitative data for a representative synthesized 1-benzyl-4-phenyl-1,3-dihydro-2H-azepin-2-

one is summarized below.
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Property Value

Molecular Formula C₁₉H₁₇NO

Molecular Weight 275.35 g/mol

Melting Point 128-129 °C

Appearance White solid

¹H NMR (400 MHz, CDCl₃) δ (ppm)

7.38 – 7.25 (m, 8H), 7.19 – 7.17 (m, 2H), 6.13

(d, J = 8.8 Hz, 1H), 5.92 (dt, J = 11.2, 6.8 Hz,

1H), 4.71 (d, J = 14.8 Hz, 1H), 4.58 (d, J = 14.8

Hz, 1H), 3.21 (dd, J = 14.0, 6.0 Hz, 1H), 2.89

(dd, J = 14.0, 7.2 Hz, 1H)

¹³C NMR (100 MHz, CDCl₃) δ (ppm)
170.8, 142.3, 137.4, 135.9, 129.3, 128.8, 128.7,

128.0, 127.5, 127.4, 126.3, 125.5, 51.2, 41.9

High-Resolution Mass Spec (HRMS-ESI)
m/z [M+H]⁺ Calcd for C₁₉H₁₈NO: 276.1383;

Found: 276.1381

Experimental Protocols
The following sections detail the experimental procedures for the synthesis and

characterization of 1-benzyl-4-phenyl-1,3-dihydro-2H-azepin-2-one.

Synthesis
A novel and efficient method for the synthesis of 1H-azepin-2(3H)-one derivatives involves an

intramolecular cyclic condensation of tertiary enamides containing a formyl group.[1][2][3] This

reaction is catalyzed by a Lewis acid under mild conditions.[1][2][3]

General Procedure:

To a solution of the starting enamide (1.0 mmol) in anhydrous solvent at 0 °C under an inert

atmosphere, add the Lewis acid catalyst (e.g., BBr₃) and an additive (e.g., P₂O₅).

Stir the reaction mixture at room temperature and monitor its progress using thin-layer

chromatography (TLC).
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Upon completion, quench the reaction by the addition of a saturated aqueous solution of

NaHCO₃.

Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the desired

1H-azepin-2(3H)-one derivative.[1][2][3]

Characterization
The structure and purity of the synthesized compounds are confirmed using various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded

on a spectrometer (e.g., 400 MHz) using a deuterated solvent such as chloroform-d (CDCl₃).

Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as

an internal standard.

Mass Spectrometry (MS): High-resolution mass spectra are obtained using an electrospray

ionization (ESI) technique to confirm the molecular weight and elemental composition of the

product.

Melting Point: The melting point of solid compounds is determined using a standard melting

point apparatus.

Synthetic Workflow and Logic
The synthesis of 1H-azepin-2(3H)-one derivatives via intramolecular condensation follows a

logical progression from a linear precursor to the final cyclic product. This workflow is visualized

in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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